Cas no 1805373-33-4 (3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805373-33-4
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4873908
• Update Time: 2025-10-24

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5Cl2F2NO/c9-2-6-7(10)4(3-14)1-5(13-6)8(11)12/h1,3,8H,2H2
• InChI Key： IXDJVAQDMUTTHP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C(F)F)N=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde, also known by its CAS No. 1805373-33-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, chloromethyl, difluoromethyl, and carboxaldehyde groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. Researchers have explored its ability to act as a precursor for the development of novel drugs targeting specific biological pathways.

One of the most notable features of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde is its reactivity under various chemical transformations. The chloromethyl and difluoromethyl groups provide opportunities for functionalization, enabling the formation of diverse derivatives. For instance, the chloromethyl group can undergo nucleophilic substitution reactions, while the difluoromethyl group can participate in fluorination reactions. These properties make it a versatile building block in organic synthesis.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination chemistry and catalysis. Recent research has demonstrated its potential as a ligand in transition metal catalysts, which could enhance the efficiency of various industrial processes.

The carboxaldehyde group in the molecule also contributes to its versatility. It can undergo condensation reactions with amines or alcohols, forming imines or hemiacetals, respectively. These reactions are valuable in the construction of complex molecular architectures and have been exploited in the synthesis of natural product analogs.

From an environmental perspective, there is growing interest in understanding the fate and behavior of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde in different ecosystems. Studies are underway to assess its biodegradability and potential impact on aquatic life. Preliminary findings suggest that it exhibits moderate persistence under certain conditions, highlighting the need for careful handling and disposal.

In conclusion, 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxaldehyde, with its CAS No. 1805373-33-4, is a multifaceted compound with wide-ranging applications across chemistry and related disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.